- Brain Penetrant LRRK2 Inhibitor, ACS Medicinal Chemistry Letters, 2012, 3(8), 658-662
Cas no 940927-35-5 (2,5-dichloro-N-methylpyrimidin-4-amine)
940927-35-5 structure
Product Name:2,5-dichloro-N-methylpyrimidin-4-amine
CAS No:940927-35-5
MF:C5H5Cl2N3
MW:178.019298315048
MDL:MFCD22056164
CID:2112442
PubChem ID:18981247
Update Time:2024-10-25
2,5-dichloro-N-methylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dichloro-N-methyl-4-Pyrimidinamine
- 2,5-dichloro-N-methylpyrimidin-4-amine
- 2,5-Dichloro-N-methyl-4-pyrimidinamine (ACI)
- 940927-35-5
- DTXSID20597083
- DA-27214
- EN300-1588402
- SB56074
- CS-0112719
- AKOS018190160
- MFCD22056164
- SWKLMNGSJGGHTG-UHFFFAOYSA-N
- SCHEMBL4535369
-
- MDL： MFCD22056164
- Inchi： 1S/C5H5Cl2N3/c1-8-4-3(6)2-9-5(7)10-4/h2H,1H3,(H,8,9,10)
- InChI Key： SWKLMNGSJGGHTG-UHFFFAOYSA-N
- SMILES： ClC1N=C(NC)C(Cl)=CN=1
Computed Properties
- Exact Mass: 176.9860526g/mol
- Monoisotopic Mass: 176.9860526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.8Ų
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- Vapor Pressure: No date available
2,5-dichloro-N-methylpyrimidin-4-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,5-dichloro-N-methylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM338002-1g |
2,5-Dichloro-N-methylpyrimidin-4-amine |
940927-35-5 | 95%+ | 1g |
$515 | 2024-07-19 | |
| abcr | AB449045-250 mg |
2,5-Dichloro-N-methylpyrimidin-4-amine; 95% |
940927-35-5 | 250MG |
€198.50 | 2022-03-02 | ||
| abcr | AB449045-1 g |
2,5-Dichloro-N-methylpyrimidin-4-amine; 95% |
940927-35-5 | 1g |
€504.50 | 2022-03-02 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13686-10g |
2,5-dichloro-N-methylpyrimidin-4-amine |
940927-35-5 | 95% | 10g |
$1600 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1237024-100mg |
2,5-dichloro-n-MethylpyriMidin-4-aMine |
940927-35-5 | 95% | 100mg |
$125 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1237024-250mg |
2,5-dichloro-n-MethylpyriMidin-4-aMine |
940927-35-5 | 95% | 250mg |
$175 | 2024-06-06 | |
| Alichem | A089006361-1g |
2,5-Dichloro-n-methylpyrimidin-4-amine |
940927-35-5 | 95% | 1g |
$463.54 | 2023-08-31 | |
| Alichem | A089006361-5g |
2,5-Dichloro-n-methylpyrimidin-4-amine |
940927-35-5 | 95% | 5g |
$1405.80 | 2023-08-31 | |
| Chemenu | CM338002-5g |
2,5-Dichloro-N-methylpyrimidin-4-amine |
940927-35-5 | 95%+ | 5g |
$1780 | 2021-08-18 | |
| Chemenu | CM338002-10g |
2,5-Dichloro-N-methylpyrimidin-4-amine |
940927-35-5 | 95%+ | 10g |
$2114 | 2021-08-18 |
2,5-dichloro-N-methylpyrimidin-4-amine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 0 °C; 6 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Methanol ; 0 °C; 0 °C → rt; overnight, rt
Reference
- (Pyrazolylamino)pyrimidine derivatives as LRRK2 modulators and their preparation and use in the treatment of Parkinson's disease, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; rt; overnight, rt
Reference
- JAK/HDAC double-target inhibitor containing 4-aminopyrazole structure, its preparing method and application, China, , ,
Production Method 4
Reaction Conditions
1.1 Solvents: Ethanol , Methanol ; heated; 30 min, rt
Reference
- Preparation of aminopyrimidine derivatives for use kinase LRRK2 modulators, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
Reference
- Synthesis of [11C]HG-10-102-01 as a new potential PET agent for imaging of LRRK2 enzyme in Parkinson's disease, Bioorganic & Medicinal Chemistry Letters, 2017, 27(6), 1351-1355
Production Method 6
Reaction Conditions
1.1 Solvents: Ethanol ; 0 °C; 3 h, 0 °C
Reference
- Discovery of Novel Janus Kinase (JAK) and Histone Deacetylase (HDAC) Dual Inhibitors for the Treatment of Hematological Malignancies, Journal of Medicinal Chemistry, 2019, 62(8), 3898-3923
Production Method 7
Reaction Conditions
1.1 Solvents: Methanol ; 0 °C; 0 °C → rt; overnight, rt
Reference
- Preparation of pyrazolylaminopyrimidine derivatives for use as LRRK2 modulators, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Solvents: Ethanol , Methanol ; 30 min, rt
Reference
- Preparation of aminopyrimidine derivatives for use as kinase LRRK2 modulators, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Solvents: Ethanol , Methanol ; 30 min, rt
Reference
- Preparation of phenylaminopyrimidine derivatives for use kinase LRRK2 modulators, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Solvents: Methanol ; rt
Reference
- Discovery of Selective LRRK2 Inhibitors Guided by Computational Analysis and Molecular Modeling, Journal of Medicinal Chemistry, 2012, 55(11), 5536-5545
Production Method 11
Reaction Conditions
1.1 Solvents: Ethanol , Methanol ; heated; 30 min, rt
Reference
- Aminopyrimidine derivatives as LRRK2 modulators and their preparation and use for the treatment of Parkinson's disease, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
Reference
- Preparation of heterocycles as reversible lysine covalent modifiers of EGFR and uses thereof, World Intellectual Property Organization, , ,
2,5-dichloro-N-methylpyrimidin-4-amine Raw materials
2,5-dichloro-N-methylpyrimidin-4-amine Preparation Products
2,5-dichloro-N-methylpyrimidin-4-amine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
940927-35-5 (2,5-dichloro-N-methylpyrimidin-4-amine) Related Products
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